Cas no 88919-73-7 (1,2,5-Trioxaspiro[5.5]undecan-4-one, 3-(1,1-dimethylethyl)-)

• Product Name: 1,2,5-Trioxaspiro[5.5]undecan-4-one, 3-(1,1-dimethylethyl)-
• CAS No: 88919-73-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 619706
• PubChem ID: 13734284
• Update Time: 2025-04-19

1,2,5-Trioxaspiro[5.5]undecan-4-one, 3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Trioxaspiro[5.5]undecan-4-one, 3-(1,1-dimethylethyl)-
• 3-tert-butyl-1,2,5-trioxaspiro[5.5]undecan-4-one
• 88919-73-7
• DTXSID80547948

• Inchi： 1S/C12H20O4/c1-11(2,3)9-10(13)14-12(16-15-9)7-5-4-6-8-12/h9H,4-8H2,1-3H3
• InChI Key： HJUKRANPKPUSBU-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)(C)C)OOC21CCCCC2)=O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų